Cas no 845781-54-6 (5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid)

5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid structure
845781-54-6 structure
Product Name:5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid
CAS No:845781-54-6
MF:C13H14O5
MW:250.247264385223
MDL:MFCD06201684
CID:1825420
PubChem ID:2758836
Update Time:2025-04-21

5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid Chemical and Physical Properties

Names and Identifiers

    • 5-[(3,4-ETHYLENEDIOXY)PHENYL]-5-OXOVALERIC ACID
    • 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopentanoic acid
    • 1,4-Benzodioxin-6-pentanoic acid, 2,3-dihydro-delta-oxo-
    • 5-[3,4-(Ethylenedioxy)phenyl]-5-oxovaleric acid
    • DTXSID20374513
    • AKOS009164121
    • CCG-355179
    • MFCD06201684
    • 845781-54-6
    • EN300-138662
    • 5-[(3,4-Ethylenedioxy)phenyl]-5-oxovalericacid
    • Z361415260
    • OTAVA-BB 1043545
    • CS-0234088
    • 5-[3,4-Ethylenedioxy)phenyl]-5-oxovaleric acid
    • 5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid
    • MDL: MFCD06201684
    • Inchi: 1S/C13H14O5/c14-10(2-1-3-13(15)16)9-4-5-11-12(8-9)18-7-6-17-11/h4-5,8H,1-3,6-7H2,(H,15,16)
    • InChI Key: SZCDSMJFYQLPCC-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(=CC1=2)C(CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 250.08400
  • Monoisotopic Mass: 250.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • Density: 1.289
  • Melting Point: Not available
  • Boiling Point: 491.5°C at 760 mmHg
  • Flash Point: 191.9°C
  • Refractive Index: 1.557
  • PSA: 72.83000
  • LogP: 1.89540
  • Vapor Pressure: Not available

5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3,4-Ethylenedioxy)phenyl-5-oxovaleric Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E941228-50mg
5-[(3,4-Ethylenedioxy)phenyl]-5-oxovaleric Acid
845781-54-6
50mg
$ 50.00 2022-06-05
TRC
E941228-100mg
5-[(3,4-Ethylenedioxy)phenyl]-5-oxovaleric Acid
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100mg
$ 70.00 2022-06-05
TRC
E941228-500mg
5-[(3,4-Ethylenedioxy)phenyl]-5-oxovaleric Acid
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$ 295.00 2022-06-05
abcr
AB367523-1 g
5-[3,4-(Ethylenedioxy)phenyl]-5-oxovaleric acid; 97%
845781-54-6
1 g
€356.60 2023-07-19
abcr
AB367523-5 g
5-[3,4-(Ethylenedioxy)phenyl]-5-oxovaleric acid; 97%
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€947.00 2023-07-19
Chemenu
CM526144-1g
5-[(3,4-Ethylenedioxy)phenyl]-5-oxovaleric acid
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$*** 2023-05-29
eNovation Chemicals LLC
Y1239438-1g
5-[3,4-(ETHYLENEDIOXY)PHENYL]-5-OXOVALERIC ACID
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$340 2024-06-07
eNovation Chemicals LLC
Y1239438-5g
5-[3,4-(ETHYLENEDIOXY)PHENYL]-5-OXOVALERIC ACID
845781-54-6 95%
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$950 2024-06-07
eNovation Chemicals LLC
Y1239438-25g
5-[3,4-(ETHYLENEDIOXY)PHENYL]-5-OXOVALERIC ACID
845781-54-6 95%
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$3300 2024-06-07
Fluorochem
022950-1g
5-[3,4-(Ethylenedioxy)phenyl]-5-oxovaleric acid
845781-54-6 95%
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£155.00 2022-03-01

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